5-(3-Carboxy-4-chlorophenyl)-3-hydroxypyridine, 95%

• IUPAC Name: 2-chloro-5-(5-hydroxypyridin-3-yl)benzoic acid
• InChI: InChI=1S/C12H8ClNO3/c13-11-2-1-7(4-10(11)12(16)17)8-3-9(15)6-14-5-8/h1-6,15H,(H,16,17)
• InChI Key: TUCYTIVVMOUVQO-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1C2=CC(=CN=C2)O)C(=O)O)Cl
• Molecular Formula: C12H8ClNO3
• DSSTOX Substance ID: DTXSID70683127
• Molecular Weight: 249.65 g/mol
• CAS RN: 1261939-94-9

Description

5-(3-Carboxy-4-chlorophenyl)-3-hydroxypyridine, 95% (5-C3CPH-95) is a synthetic compound which has recently been developed for use in scientific research. It has been studied for its potential applications in a variety of fields, including biochemistry, pharmacology, and molecular biology.

Scientific Research Applications

5-(3-Carboxy-4-chlorophenyl)-3-hydroxypyridine, 95% has been used in a variety of scientific research applications. It has been used as a reagent for the synthesis of novel compounds, such as 5-chloro-2-hydroxypyridine-3-carboxylic acid, which has been studied for its potential applications in the treatment of certain types of cancer. Additionally, 5-(3-Carboxy-4-chlorophenyl)-3-hydroxypyridine, 95% has been used in the synthesis of other compounds, such as 5-chloro-2-hydroxypyridine-3-carboxylic acid ethyl ester, which has been studied for its potential applications in the treatment of neurodegenerative diseases.

Mechanism of Action

The mechanism of action of 5-(3-Carboxy-4-chlorophenyl)-3-hydroxypyridine, 95% is not yet fully understood. However, it is believed to act as an inhibitor of certain enzymes, such as cyclooxygenase-2 (COX-2), which are involved in the production of inflammatory mediators. Additionally, it is believed to act as an inhibitor of certain protein kinases, such as protein kinase C (PKC), which are involved in the regulation of cell proliferation and apoptosis.
Biochemical and Physiological Effects
The biochemical and physiological effects of 5-(3-Carboxy-4-chlorophenyl)-3-hydroxypyridine, 95% have not been thoroughly studied. However, it is believed to have anti-inflammatory, anti-proliferative, and anti-apoptotic effects. Additionally, it is believed to have antioxidant and neuroprotective effects.

Advantages and Limitations for Lab Experiments

The main advantage of using 5-(3-Carboxy-4-chlorophenyl)-3-hydroxypyridine, 95% in lab experiments is that it is relatively easy to synthesize and can be used in a variety of experiments. Additionally, it is relatively stable and can be stored for extended periods of time. However, it is important to note that 5-(3-Carboxy-4-chlorophenyl)-3-hydroxypyridine, 95% is a synthetic compound and may have potential toxic effects. Therefore, it is important to use caution when handling the compound.

Future Directions

The potential applications of 5-(3-Carboxy-4-chlorophenyl)-3-hydroxypyridine, 95% are far-reaching and the compound has a wide range of potential applications in scientific research. In the future, 5-(3-Carboxy-4-chlorophenyl)-3-hydroxypyridine, 95% could be studied for its potential applications in the treatment of various diseases, such as cancer and neurodegenerative diseases. Additionally, it could be studied for its potential applications in the development of novel drugs and therapeutics. Finally, it could be studied for its potential applications in the development of novel materials and devices.

Synthesis Methods

The synthesis of 5-(3-Carboxy-4-chlorophenyl)-3-hydroxypyridine, 95% is achieved through the reaction of 3-hydroxy-4-chlorophenylacetic acid with 5-chloro-2-hydroxypyridine. This is followed by the addition of sodium hydroxide to form the desired product. The reaction is carried out in an aqueous solution and the product is isolated by precipitation. The yield of the reaction is usually between 85-95%.